N-({[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-4-methoxybenzamide

• IUPAC Name: N-[[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]carbamothioyl]-4-methoxybenzamide
• InChI: InChI=1S/C22H15Cl2N3O3S/c1-29-15-6-2-12(3-7-15)20(28)27-22(31)25-14-5-9-19-18(11-14)26-21(30-19)13-4-8-16(23)17(24)10-13/h2-11H,1H3,(H2,25,27,28,31)
• InChI Key: HHENIFNJJNDCML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C22H15Cl2N3O3S
• DSSTOX Substance ID: DTXSID60367641
• Molecular Weight: 472.3 g/mol
• CAS No.: 6390-30-3

Description

The compound is a benzoxazole derivative, which is a type of heterocyclic compound. Benzoxazoles are known for their wide range of biological activities and are used in the development of various pharmaceuticals.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many benzoxazole derivatives exhibit biological activity and are used in medicinal chemistry. They have been studied for their antimicrobial, antiviral, and anticancer properties.

Future Directions

Benzoxazole derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could explore the potential uses of this compound in pharmaceutical applications, including its efficacy, pharmacokinetics, and toxicity.